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Compound of Interest

Compound Name: 6-(Trifluoromethyl)-1H-Indazole

Cat. No.: B152634 Get Quote

Essential Safety and Handling Guide for 6-
(Trifluoromethyl)-1H-Indazole
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 6-
(Trifluoromethyl)-1H-Indazole (CAS No. 954239-22-6). Adherence to these procedures is vital

for ensuring laboratory safety and regulatory compliance. The following protocols are based on

available safety data sheets for the compound and its structural analogs.

Hazard Identification and Personal Protective
Equipment
6-(Trifluoromethyl)-1H-Indazole is classified as a hazardous substance. Based on data for

the compound and similar chemical structures, it is known to cause skin and eye irritation and

may cause respiratory irritation. Therefore, stringent adherence to personal protective

equipment (PPE) protocols is mandatory.

Summary of Hazard Statements:
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Hazard Class GHS Code Statement

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Eye

Irritation
H319 Causes serious eye irritation

Specific Target Organ Toxicity

— Single Exposure
H335 May cause respiratory irritation

Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Eye Protection

Chemical safety goggles meeting EN166 or

OSHA's 29 CFR 1910.133 standards. A face

shield should be worn in addition to goggles

when handling larger quantities or if there is a

splash hazard.

Hand Protection

Compatible chemical-resistant gloves (e.g.,

nitrile rubber). Gloves must be inspected before

use and disposed of properly after handling.

Skin and Body Protection

A flame-resistant lab coat is required. For

significant handling operations, chemical-

resistant coveralls and boots may be necessary.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge (e.g., P95 or P100) if

working in a poorly ventilated area or if

dust/aerosols are generated.[1] For higher-level

protection, a type ABEK-P2 (EU EN 143) or

OV/AG/P99 (US) respirator cartridge is

recommended.[1]

Experimental Protocols
Safe Handling Protocol
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Engineering Controls: All handling of 6-(Trifluoromethyl)-1H-Indazole should be conducted

in a well-ventilated laboratory, preferably within a certified chemical fume hood.[2][3][4]

Ensure that an eyewash station and safety shower are readily accessible.[2][5]

Pre-Handling:

Read and understand the Safety Data Sheet (SDS) thoroughly.

Inspect all PPE for integrity before use.

Ensure all necessary handling equipment (spatulas, weighing paper, etc.) is clean and

readily available.

Handling:

Avoid direct contact with skin, eyes, and clothing.[2]

Do not breathe dust, fumes, or vapors.[2][4]

Weigh the compound in a fume hood or a ventilated balance enclosure.

Keep the container tightly closed when not in use.[3]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[2][3]

Decontaminate all work surfaces and equipment after use.

Remove and wash contaminated clothing before reuse.[2][3]

Disposal Protocol
The disposal of 6-(Trifluoromethyl)-1H-Indazole and its contaminated materials must be

treated as hazardous waste and handled in accordance with local, state, and federal

regulations.

Waste Segregation:
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Due to its fluorine content, this compound is classified as a halogenated organic.

Collect all waste (solid and liquid) in a designated, clearly labeled "Halogenated Organic

Waste" container.

Do not mix with non-halogenated waste streams.

Solid Waste Disposal:

Carefully transfer unused solid 6-(Trifluoromethyl)-1H-Indazole into the designated

waste container, avoiding dust generation.[1]

Contaminated materials such as gloves, weighing paper, and paper towels should be

placed in a sealed bag and then into the solid halogenated organic waste container.

Liquid Waste Disposal:

Collect any solutions of 6-(Trifluoromethyl)-1H-Indazole in a designated "Halogenated

Organic Liquid Waste" container.

Rinse contaminated glassware with a suitable solvent (e.g., acetone or ethanol), and

collect the rinsate in the liquid waste container before washing.

Final Disposal:

Seal the waste container securely and store it in a designated hazardous waste

accumulation area.

Arrange for pickup and disposal by a licensed hazardous waste disposal company.[1] On-

site treatment or drain disposal is strictly prohibited.
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Caption: Workflow for the safe handling of 6-(Trifluoromethyl)-1H-Indazole.
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Caption: Decision-making flowchart for emergency situations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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